Cas no 1111260-34-4 (3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine)

• Product Name: 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine
• CAS No: 1111260-34-4
• MF: C₂₀H₁₃BrN₄O₃S
• MW: 469.311221837997
• CID: 5386820
• Update Time: 2025-05-22

3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-5-[[6-(3-bromophenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine

• Inchi： 1S/C20H13BrN4O3S/c21-14-3-1-2-12(8-14)15-5-7-19(24-23-15)29-10-18-22-20(25-28-18)13-4-6-16-17(9-13)27-11-26-16/h1-9H,10-11H2
• InChI Key： LSMKYHIXLMWBBG-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=CC(Br)=C3)C=C2)=NC(C2=CC=C3OCOC3=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine

Research Brief on 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine (CAS: 1111260-34-4)

The compound 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine (CAS: 1111260-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,2,4-oxadiazole and pyridazine moieties in its structure suggests a high affinity for binding to active sites of target proteins, making it a promising scaffold for further drug development. Preliminary in vitro assays have demonstrated its efficacy in modulating key signaling pathways, with IC50 values in the low micromolar range.

The synthesis of 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine involves a multi-step process, including the formation of the 1,2,4-oxadiazole ring and subsequent functionalization with the pyridazine and benzodioxole groups. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating more extensive biological evaluations.

In terms of biological activity, the compound has shown promising results in preclinical models of inflammation and cancer. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to induce apoptosis in certain cancer cell lines has sparked interest in its oncotherapeutic potential.

Despite these encouraging findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of this compound into clinical trials.

In conclusion, 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-bromophenyl)pyridazine represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure and demonstrated biological activities warrant continued investigation, with the potential to yield novel therapeutic agents in the near future.